Cas no 309930-41-4 (1-Isoquinolinamine, 7-(2-aminoethoxy)-)

• Product Name: 1-Isoquinolinamine, 7-(2-aminoethoxy)-
• CAS No: 309930-41-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1445529
• Update Time: 2024-08-24

1-Isoquinolinamine, 7-(2-aminoethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, 7-(2-aminoethoxy)-

• Inchi： 1S/C11H13N3O/c12-4-6-15-9-2-1-8-3-5-14-11(13)10(8)7-9/h1-3,5,7H,4,6,12H2,(H2,13,14)
• InChI Key： XRCOOIYQVFCTLP-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC(OCCN)=C2)C=CN=1

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 433.0±40.0 °C(Predicted)
• PSA: 74.16
• pka: 8.30±0.10(Predicted)